Cas no 2171831-49-3 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic acid
• CAS No: 2171831-49-3
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5968419
• PubChem ID: 165878782
• Update Time: 2025-06-08

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic acid
• EN300-1502757
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxy-2-methylpropanoic acid
• 2171831-49-3

• Inchi： 1S/C23H26N2O6/c1-23(30,21(27)28)14-25-20(26)11-6-12-24-22(29)31-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19,30H,6,11-14H2,1H3,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： CTVKSOXUCGWCSZ-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NCC(C(=O)O)(C)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic acid

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic Acid (CAS No. 2171831-49-3): An In-depth Overview

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic acid (CAS No. 2171831-49-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural features and potential applications. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a key intermediate in the synthesis of various peptides and proteins, particularly those used in therapeutic and diagnostic applications.

The Fmoc group, or 9-fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of this group in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic acid makes it an ideal candidate for the synthesis of complex peptides and proteins, where precise control over the amino acid sequence is crucial.

The 2-hydroxy-2-methylpropanoic acid moiety in the compound adds further complexity and functionality. This moiety can participate in various chemical reactions, such as esterification and amide formation, making it a versatile building block in organic synthesis. Additionally, the hydroxyl group can form hydrogen bonds, which can influence the conformational stability and solubility of the final peptide or protein product.

Recent research has highlighted the importance of Fmoc-protected amino acid derivatives in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc derivatives can be used to enhance the stability and bioavailability of peptides designed for cancer treatment. The Fmoc group helps protect the peptide from premature degradation in the bloodstream, ensuring that it reaches its target site effectively.

In another study, researchers at the University of California, San Francisco, explored the use of Fmoc derivatives in the synthesis of cyclic peptides for use as antibiotics. The results showed that Fmoc protection significantly improved the yield and purity of the final product, making it a more viable option for large-scale production.

The 3-amino and 4-amino functionalities in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic acid provide additional sites for chemical modification. These functionalities can be used to introduce various functional groups or linkers, which can enhance the pharmacological properties of the final product. For example, introducing a fluorescent tag at one of these sites can facilitate real-time monitoring of drug delivery and distribution within cells.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic acid typically involves several steps, including the protection of amino groups with Fmoc, followed by coupling reactions to form the desired amide bonds. The final step involves deprotection under mild conditions to reveal the active amino groups. This process requires careful control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown promise in various areas. In drug discovery, it is used as a building block for synthesizing peptides with specific biological activities. For example, peptides derived from this compound have been shown to inhibit certain enzymes involved in disease pathways, making them potential candidates for drug development.

In diagnostics, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic acid can be used to create labeled peptides that can be used for imaging or sensing applications. The ability to introduce labels at specific sites within the peptide sequence allows for precise targeting and detection of biomarkers.

The future outlook for this compound is promising. Ongoing research is focused on optimizing its synthesis methods to improve efficiency and reduce costs. Additionally, efforts are being made to explore new applications in areas such as gene therapy and nanotechnology. The versatility and functionality of this compound make it a valuable tool for researchers working at the intersection of chemistry and biology.